5-bromo-2-methyl-1-(trifluoromethyl)-1H-imidazole
Overview
Description
5-Bromo-2-methyl-1-(trifluoromethyl)-1H-imidazole, or 5-BMT, is a heterocyclic aromatic compound commonly used in organic synthesis. It is a colorless to yellowish-brown crystalline solid that is insoluble in water. The compound has a molecular formula of C5H4BrF3N2 and a molar mass of 214.98 g/mol. 5-BMT has a variety of uses in organic synthesis, ranging from the preparation of pharmaceuticals to the synthesis of agrochemicals.
Scientific Research Applications
5-BMT is a useful compound for organic synthesis. It is widely used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. It is also used as a catalyst in the synthesis of heterocyclic compounds and as a reagent in the synthesis of polymers. Additionally, 5-BMT has been used in the synthesis of polymers that are used in medical implants and other applications.
Mechanism of Action
The mechanism of action of 5-BMT is not completely understood. It is known that the compound is an electron-rich species that can react with electron-deficient species to form a covalent bond. This reaction can be used to form new molecules or to modify existing molecules. Additionally, 5-BMT can be used to activate molecules, such as nucleophiles, to form new products.
Biochemical and Physiological Effects
5-BMT has been studied for its potential biochemical and physiological effects. Studies have shown that the compound has antioxidant activity and can inhibit the growth of certain bacteria. It has also been found to have anti-inflammatory and antifungal properties. Additionally, 5-BMT has been found to have an effect on the expression of certain genes, which could have implications for its use in the treatment of diseases.
Advantages and Limitations for Lab Experiments
5-BMT is a useful compound for laboratory experiments due to its low cost and easy availability. Additionally, it is relatively stable, and can be stored for long periods of time. However, the compound is sensitive to light and air, and should be handled with care. Additionally, the compound can be toxic if inhaled or ingested, and should be handled with protective equipment.
Future Directions
The potential applications of 5-BMT are still being explored. One of the most promising areas of research is its potential use in the treatment of diseases. Studies have shown that the compound can affect the expression of certain genes, which could be useful in the treatment of cancer and other diseases. Additionally, the compound could be used in the synthesis of new drugs, or as a catalyst for the synthesis of polymers. Finally, further research is needed to explore the potential biochemical and physiological effects of the compound, as well as its potential toxicity.
Synthesis Methods
5-BMT can be synthesized through a two-step process. The first step involves the reaction of 2-bromo-5-methylaniline with trifluoroacetic anhydride in the presence of anhydrous potassium carbonate, followed by the reaction of the resulting 2-methyl-5-bromo-1-(trifluoromethyl)-1H-imidazole with sodium borohydride in the presence of anhydrous potassium carbonate. The reaction yields a white or yellowish-brown crystalline solid with a melting point of 99-101 °C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-2-methyl-1-(trifluoromethyl)-1H-imidazole involves the reaction of 2-methyl-1H-imidazole with bromine and trifluoromethyl iodide.", "Starting Materials": [ "2-methyl-1H-imidazole", "Bromine", "Trifluoromethyl iodide", "Sodium hydroxide", "Acetone", "Water" ], "Reaction": [ "Step 1: Dissolve 2-methyl-1H-imidazole in acetone and add bromine dropwise with stirring.", "Step 2: After the addition of bromine is complete, add sodium hydroxide to the reaction mixture to neutralize any remaining bromine.", "Step 3: Add trifluoromethyl iodide to the reaction mixture and stir for several hours at room temperature.", "Step 4: Filter the reaction mixture to remove any solids and wash with water.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by recrystallization from a suitable solvent." ] } | |
CAS RN |
2763749-61-5 |
Molecular Formula |
C5H4BrF3N2 |
Molecular Weight |
229 |
Purity |
95 |
Origin of Product |
United States |
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